Cas no 861225-97-0 (4-(Difluoromethyl)-6-(3,4-dimethylphenyl)-2-hydrazinylpyrimidine)

• Product Name: 4-(Difluoromethyl)-6-(3,4-dimethylphenyl)-2-hydrazinylpyrimidine
• CAS No: 861225-97-0
• MF: C₁₃H₁₄F₂N₄
• MW: 264.273869037628
• MDL: MFCD05861787
• CID: 3059778
• PubChem ID: 7018708
• Update Time: 2025-11-03

4-(Difluoromethyl)-6-(3,4-dimethylphenyl)-2-hydrazinylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-(3,4-dimethylphenyl)-2-hydrazinylpyrimidine
• [4-Difluoromethyl-6-(3,4-dimethyl-phenyl)-pyrimidin-2-yl]-hydrazine
• EN300-230146
• [4-(difluoromethyl)-6-(3,4-dimethylphenyl)pyrimidin-2-yl]hydrazine
• STK350015
• 4-(DIFLUOROMETHYL)-6-(3,4-DIMETHYLPHENYL)-2-HYDRAZINOPYRIMIDINE
• 861225-97-0
• BBL040220
• AKOS000311615
• CS-0281460

• MDL： MFCD05861787
• Inchi： 1S/C13H14F2N4/c1-7-3-4-9(5-8(7)2)10-6-11(12(14)15)18-13(17-10)19-16/h3-6,12H,16H2,1-2H3,(H,17,18,19)
• InChI Key： ACGOPFWMOIILIF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC(C)=C(C)C=2)=NC(NN)=N1)F

Computed Properties

• Exact Mass: 264.11865279Da
• Monoisotopic Mass: 264.11865279Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(Difluoromethyl)-6-(3,4-dimethylphenyl)-2-hydrazinylpyrimidine

Comprehensive Overview of 4-(Difluoromethyl)-6-(3,4-dimethylphenyl)-2-hydrazinylpyrimidine (CAS No. 861225-97-0)

4-(Difluoromethyl)-6-(3,4-dimethylphenyl)-2-hydrazinylpyrimidine (CAS No. 861225-97-0) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydrazinyl functional groups, exhibits promising properties for applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a building block for novel small-molecule inhibitors and biologically active agents.

The structural features of 4-(Difluoromethyl)-6-(3,4-dimethylphenyl)-2-hydrazinylpyrimidine make it a valuable candidate for modulating biological pathways. The presence of the 3,4-dimethylphenyl moiety enhances its lipophilicity, which is crucial for membrane permeability in drug design. Meanwhile, the hydrazinyl group offers reactive sites for further chemical modifications, enabling the synthesis of diverse derivatives. This versatility aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with tunable properties.

In the context of agrochemicals, 4-(Difluoromethyl)-6-(3,4-dimethylphenyl)-2-hydrazinylpyrimidine has been explored for its potential as a plant growth regulator or pesticide intermediate. The difluoromethyl group is known to improve metabolic stability, a critical factor in developing sustainable crop protection solutions. With growing global emphasis on food security and sustainable agriculture, this compound’s role in innovative formulations is being actively investigated.

From a synthetic chemistry perspective, the preparation of 4-(Difluoromethyl)-6-(3,4-dimethylphenyl)-2-hydrazinylpyrimidine involves multi-step reactions, often starting from pyrimidine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to optimize yield and purity. These methods resonate with the industry’s shift toward green chemistry and process intensification, addressing environmental concerns while maintaining efficiency.

The compound’s physicochemical properties, including solubility, stability, and bioavailability, are key areas of study. Recent publications highlight its compatibility with high-throughput screening platforms, making it a candidate for fragment-based drug discovery. Such applications are highly relevant to the pharmaceutical industry’s pursuit of next-generation therapeutics for complex diseases like cancer and neurodegenerative disorders.

Market analysts note increasing demand for custom synthesis of 4-(Difluoromethyl)-6-(3,4-dimethylphenyl)-2-hydrazinylpyrimidine, driven by R&D investments in biotech startups and academic collaborations. Its CAS No. 861225-97-0 serves as a unique identifier in patent filings and regulatory submissions, underscoring its commercial significance. Discussions on platforms like LinkedIn and ResearchGate often focus on its scalability and cost-effective production.

In summary, 4-(Difluoromethyl)-6-(3,4-dimethylphenyl)-2-hydrazinylpyrimidine represents a compelling case study at the intersection of chemistry and life sciences. Its adaptability to diverse applications—from drug development to agrochemical innovation—positions it as a compound of enduring scientific and industrial value. Future research may uncover additional functionalities, further solidifying its role in advancing human health and agricultural productivity.